1H-Benz[e]indolium, 1,1,2,3-tetramethyl-, 4-methylbenzenesulfonate (1:1)
1H-Benz[e]indolium, 1,1,2,3-tetramethyl-, 4-methylbenzenesulfonate (1:1)
Brand Name:
Vulcanchem
CAS No.:
141914-99-0
VCID:
VC0132919
InChI:
InChI=1S/C16H18N.C7H8O3S/c1-11-16(2,3)15-13-8-6-5-7-12(13)9-10-14(15)17(11)4;1-6-2-4-7(5-3-6)11(8,9)10/h5-10H,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=[N+](C2=C(C1(C)C)C3=CC=CC=C3C=C2)C
Molecular Formula:
C23H25NO3S
Molecular Weight:
395.5 g/mol
1H-Benz[e]indolium, 1,1,2,3-tetramethyl-, 4-methylbenzenesulfonate (1:1)
CAS No.: 141914-99-0
Main Products
VCID: VC0132919
Molecular Formula: C23H25NO3S
Molecular Weight: 395.5 g/mol
![1H-Benz[e]indolium, 1,1,2,3-tetramethyl-, 4-methylbenzenesulfonate (1:1) - 141914-99-0](/images/no_structure.jpg)
| CAS No. | 141914-99-0 |
|---|---|
| Product Name | 1H-Benz[e]indolium, 1,1,2,3-tetramethyl-, 4-methylbenzenesulfonate (1:1) |
| Molecular Formula | C23H25NO3S |
| Molecular Weight | 395.5 g/mol |
| IUPAC Name | 4-methylbenzenesulfonate;1,1,2,3-tetramethylbenzo[e]indol-3-ium |
| Standard InChI | InChI=1S/C16H18N.C7H8O3S/c1-11-16(2,3)15-13-8-6-5-7-12(13)9-10-14(15)17(11)4;1-6-2-4-7(5-3-6)11(8,9)10/h5-10H,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1 |
| Standard InChIKey | COFNAIZOYLYLGQ-UHFFFAOYSA-M |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=[N+](C2=C(C1(C)C)C3=CC=CC=C3C=C2)C |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=[N+](C2=C(C1(C)C)C3=CC=CC=C3C=C2)C |
| PubChem Compound | 22561535 |
| Last Modified | Nov 11 2021 |
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